Cas no 2297935-98-7 (5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole)

• Product Name: 5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole
• CAS No: 2297935-98-7
• MF: C₃HBrF₂N₂S
• MW: 215.019244909286
• CID: 6524972
• PubChem ID: 154706545
• Update Time: 2025-05-25

5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole
• EN300-3908840
• 2297935-98-7

• Inchi： 1S/C3HBrF2N2S/c4-3-7-2(1(5)6)8-9-3/h1H
• InChI Key： SNXUKQDHUKDIKS-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(F)F)=NS1

Computed Properties

• Exact Mass: 213.90119g/mol
• Monoisotopic Mass: 213.90119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54Ų

Additional information on 5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole

5-Bromo-3-(difluoromethyl)-1,2,4-thiadiazole: A Comprehensive Overview

5-Bromo-3-(difluoromethyl)-1,2,4-thiadiazole is a versatile and intriguing compound with the CAS number 2297935-98-7. This compound belongs to the class of thiadiazole derivatives, which have gained significant attention in various fields due to their unique chemical properties and potential applications. The structure of this compound is characterized by a five-membered ring containing sulfur and nitrogen atoms, with a bromine substituent at the 5-position and a difluoromethyl group at the 3-position. These substituents contribute to its distinctive reactivity and functionality.

The synthesis of 5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound, often utilizing microwave-assisted synthesis or catalytic methods. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process. The compound's stability under various conditions makes it suitable for a wide range of applications.

In terms of applications, 5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole has shown promise in the field of material science. Its ability to form stable complexes with metal ions has led to its use in the development of novel materials for electronic devices. Additionally, this compound exhibits interesting optical properties, making it a candidate for applications in optoelectronics and sensors.

Recent studies have also explored the biological activity of 5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole. Research indicates that this compound possesses potential anti-inflammatory and antioxidant properties. These findings suggest that it could be a valuable lead compound in drug discovery efforts targeting chronic inflammatory diseases and oxidative stress-related conditions.

The versatility of 5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole extends to its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing more complex molecules with diverse biological activities. This has led to its incorporation into libraries of compounds screened for potential therapeutic agents.

In conclusion, 5-bromo-3-(difluoromethyl)-1,2,4-thiadiazole is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, efficient synthesis methods, and diverse applications underscore its importance in contemporary research and development.